Cas no 13231-90-8 (Plumbane,dichlorodiethyl-)

• Product Name: Plumbane,dichlorodiethyl-
• CAS No: 13231-90-8
• MF: C₄H₁₀Cl₂Pb
• MW: 336.228196620941
• CID: 144736
• PubChem ID: 316526
• Update Time: 2025-10-30

Plumbane,dichlorodiethyl- Chemical and Physical Properties

Names and Identifiers

• Plumbane,dichlorodiethyl-
• LEAD DIETHYL DICHLORIDE
• Diaethyl-blei(2+),Chlorid
• Diaethyl-blei(2+),Dichlorid
• Diaethyl-blei-(IV)-chlorid
• Diaethylbleidichlorid
• Diaethyl-dichlor-plumban
• dichlorodiethylplumbane
• diethyl lead (2+),dichloride
• Diethyldichlorolead(IV)
• Diethyldichloroplumbane
• diethyllead dichloride
• DIETHYLLEADCHLORIDE
• diethylplumbiumdichloride
• Lead,dichlorodiethyl
• plumbanedichlorodiethyl
• Nsc 244793
• DICHLORODIETHYLLEAD
• diethylleaddichloride
• Lead, dichlorodiethyl-
• plumbanedichlorodiethyl-
• SCHEMBL3144493
• AKOS024338248
• DTXSID70858797
• Plumbane, dichlorodiethyl-
• NSC244793
• NSC-244793
• 13231-90-8
• dichloro(diethyl)plumbane

• Inchi： 1S/2C2H5.2ClH.Pb/c2*1-2;;;/h2*1H2,2H3;2*1H;/q;;;;+2/p-2
• InChI Key： LXKLAFGSADZFAV-UHFFFAOYSA-L
• SMILES： [Pb](CC)(CC)(Cl)Cl

Computed Properties

• Exact Mass: 403.91500
• Monoisotopic Mass: 335.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 3.23920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides

Additional information on Plumbane,dichlorodiethyl-

Recent Advances in the Study of Plumbane, Dichlorodiethyl- (CAS: 13231-90-8)

Plumbane, dichlorodiethyl- (CAS: 13231-90-8) is an organolead compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, properties, and biological activities. The compound's unique structural features and reactivity make it a promising candidate for various biomedical applications, including drug development and targeted therapy.

Recent studies have explored the synthesis and characterization of Plumbane, dichlorodiethyl-, with particular emphasis on its stability and reactivity under physiological conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate its molecular structure and interactions with biological macromolecules. These studies have revealed that the compound exhibits moderate stability in aqueous solutions, which is a critical factor for its potential use in biological systems.

One of the most notable findings is the compound's ability to interact with specific protein targets, as demonstrated in recent in vitro studies. Researchers have identified that Plumbane, dichlorodiethyl- can modulate the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and toxicity profile.

In addition to its biological activities, recent research has also investigated the environmental and safety aspects of Plumbane, dichlorodiethyl-. Given the known toxicity of lead-containing compounds, studies have focused on developing safer synthetic routes and evaluating the compound's environmental impact. These efforts are crucial for ensuring the compound's sustainable use in pharmaceutical applications.

Looking ahead, the potential applications of Plumbane, dichlorodiethyl- in drug discovery and development are vast. Its unique chemical properties and biological activities make it a valuable tool for exploring new therapeutic avenues. However, challenges such as toxicity and environmental concerns must be addressed to fully realize its potential. Future research should focus on optimizing its synthesis, improving its safety profile, and expanding its applications in biomedicine.